Cas no 1807076-88-5 (3-Cyano-5-(difluoromethyl)-4-iodo-2-methoxypyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-iodo-2-methoxypyridine
• CAS No: 1807076-88-5
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4874337
• Update Time: 2023-08-20

3-Cyano-5-(difluoromethyl)-4-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-iodo-2-methoxypyridine

• Inchi： 1S/C8H5F2IN2O/c1-14-8-4(2-12)6(11)5(3-13-8)7(9)10/h3,7H,1H3
• InChI Key： YHKQNDWBEUMRAK-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9